N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-3-phenylpropanamide

• IUPAC Name: N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C24H29N5O/c1-4-29(5-2)22-17-18(3)25-24(28-22)27-21-14-12-20(13-15-21)26-23(30)16-11-19-9-7-6-8-10-19/h6-10,12-15,17H,4-5,11,16H2,1-3H3,(H,26,30)(H,25,27,28)
• InChI Key: LYSYQKRZXXGHPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C24H29N5O
• Molecular Weight: 403.5 g/mol

Description

The molecule “N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-3-phenylpropanamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an amide group, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring and the amide group would likely have a significant impact on the molecule’s shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the amide group might be involved in reactions with acids or bases, and the pyrimidine ring might undergo reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the pyrimidine ring and the amide group, for example, might influence these properties.

Safety and Hazards

Like all chemicals, this compound should be handled with care to avoid exposure. The specific safety hazards would depend on the compound’s properties, but could include risks associated with ingestion, inhalation, or skin contact.

Future Directions

The future research directions for this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, or testing it in clinical trials.